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Compound of Interest

Compound Name: flg22Pst

Cat. No.: B15562823 Get Quote

This document provides essential safety and logistical information for the proper disposal of the

synthetic peptide flg22 and the plant pathogenic bacterium Pseudomonas syringae pv. tomato

DC3000 (Pst). Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Disposal of flg22 Peptide
The synthetic peptide flg22 (QRLSTGSRINSAKDDAAGLQIA) is a well-characterized pathogen-

associated molecular pattern (PAMP) used to elicit plant immune responses.[1][2][3] While not

classified as acutely hazardous, synthetic peptides with unknown toxicological profiles should

be handled with care and disposed of as chemical waste.[4][5][6]

1.1. Personal Protective Equipment (PPE)

Before handling flg22 waste, ensure you are wearing appropriate PPE:

Lab coat

Safety glasses

Chemical-resistant gloves

1.2. Waste Segregation and Collection
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Solid Waste: Collect all contaminated solid materials, such as pipette tips, tubes, gloves, and

absorbent paper, in a dedicated and clearly labeled, leak-proof container for chemical waste.

[5][6] High-density polyethylene (HDPE) containers are suitable for this purpose.[5]

Liquid Waste: Collect all solutions containing flg22, including stock solutions, experimental

buffers, and rinsates, in a separate, sealed container labeled for chemical liquid waste.[5] Do

not pour flg22 solutions down the drain.[4]

1.3. Final Disposal

Store waste containers in a designated, secure area away from general lab traffic, preferably in

secondary containment.[5] Coordinate with your institution's Environmental Health & Safety

(EH&S) department for the pickup and final disposal of the chemical waste containers.[4]

Disposal of Pseudomonas syringae pv. tomato (Pst)
DC3000
Pst DC3000 is a plant pathogen and is often handled under Biosafety Level 1 (BSL-1) or BSL-2

conditions, depending on institutional guidelines and whether the strain has been genetically

modified. All materials contaminated with Pst DC3000 must be decontaminated before

disposal. The two primary methods for decontamination are autoclaving and chemical

disinfection.

2.1. Decontamination by Autoclaving

Autoclaving (steam sterilization) is the most dependable method for decontaminating

biohazardous waste. It uses high-pressure saturated steam to kill microorganisms.[7]

Experimental Protocol for Autoclaving Pst Waste:

Preparation:

Solid Waste: Place contaminated items (e.g., petri dishes, culture tubes, gloves, gowns) in

a designated autoclavable biohazard bag. Do not overfill the bag.[8] For sharp items like

pipette tips, use a puncture-resistant container that can be autoclaved.[9]
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Liquid Waste: Loosely cap flasks or bottles containing liquid cultures to allow for steam

penetration and prevent pressure buildup.

Loading: Place the biohazard bags or containers in a secondary, leak-proof tray inside the

autoclave to contain any potential spills.

Cycle Parameters: Run the autoclave cycle according to the parameters specified in the

table below. The timer should only begin after the chamber reaches the target temperature

and pressure.[8]

Completion: Once the cycle is complete and the autoclave has cooled to a safe temperature,

remove the waste. The decontaminated waste can now be disposed of in the regular trash,

following institutional guidelines.

Table 1: Autoclave Sterilization Parameters

Parameter Gravity Displacement Pre-vacuum Sterilizer

Temperature 121°C (250°F) 132°C (270°F)

Pressure ~15 psi above atmospheric Varies by model

Minimum Time 30 minutes for wrapped items 4 minutes for wrapped items

Note: The required time may vary depending on the load size and density. For liquids and

biohazardous waste, it is crucial to ensure steam penetration.[7][8][9]

2.2. Decontamination by Chemical Disinfection

Chemical disinfection with bleach (sodium hypochlorite) is an effective method for

decontaminating liquid Pst DC3000 waste.

Experimental Protocol for Chemical Disinfection of Liquid Pst Waste:

Preparation: Work in a well-ventilated area and wear appropriate PPE, including a lab coat,

gloves, and eye protection.
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Bleach Addition: For liquid cultures or contaminated liquids, add household bleach to achieve

a final concentration of 10%.[10] This typically means a 1:10 dilution of bleach to liquid waste

(e.g., add 100 mL of bleach to 900 mL of waste).[11]

Contact Time: Ensure a minimum contact time of 30 minutes to ensure complete disinfection.

[10] Agitate the solution gently to ensure thorough mixing.

Disposal: After the required contact time, the disinfected liquid can be poured down the

drain, followed by flushing with plenty of water.[11]

Table 2: Chemical Disinfection Parameters for Liquid Waste

Disinfectant
Household Bleach (5.25-6.15% Sodium
Hypochlorite)

Final Concentration
10% v/v (approx. 0.5-0.6% sodium hypochlorite)

[11][12]

Minimum Contact Time 30 minutes[10]

Important: Do not autoclave waste that has been treated with bleach, as this can release

hazardous chlorine gas.[9] Prepare bleach solutions fresh daily for maximum efficacy.[13]

Visualizations
Below are diagrams illustrating key workflows and pathways related to the handling and

context of flg22 and Pst.
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Pst DC3000 Waste Disposal Workflow
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Caption: Workflow for the proper disposal of Pst DC3000 waste.
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Simplified flg22 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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